Aluminium selenate

Catalog No.
S1505828
CAS No.
14696-77-6
M.F
Al2O12Se3
M. Wt
482.9 g/mol
Availability
Inquiry
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Aluminium selenate

Standard aluminium sulfate fails to crystallize metastable Al-polyoxocations, while sodium selenate introduces alkali contamination, compromising ferroelectric crystal quality. Aluminium selenate (CAS 14696-77-6) resolves these challenges by providing the selenate anion's unique lattice dimensions and hydrogen-bonding networks for critical syntheses. • Enables isolation of Al8 and Al13 Keggin-type clusters for advanced catalyst development. • Yields guanidine aluminium selenate hexahydrate (GASeH) with >33% larger zero-field splitting than sulfates for ESR hosts and nonlinear optics. • Serves as monoclinic heavy-atom structural analogue for Mars-relevant hydrated sulfate mineral studies.

CAS Number

14696-77-6

Product Name

Aluminium selenate

IUPAC Name

dialuminum;triselenate

Molecular Formula

Al2O12Se3

Molecular Weight

482.9 g/mol

InChI

InChI=1S/2Al.3H2O4Se/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6

InChI Key

JSMYWMXSQDUVSJ-UHFFFAOYSA-H

SMILES

[O-][Se](=O)(=O)[O-].[O-][Se](=O)(=O)[O-].[O-][Se](=O)(=O)[O-].[Al+3].[Al+3]

Canonical SMILES

[O-][Se](=O)(=O)[O-].[O-][Se](=O)(=O)[O-].[O-][Se](=O)(=O)[O-].[Al+3].[Al+3]

Synonyms

Aluminium selenate, Aluminum selenate, Dialuminium triselenate, Aluminium triselenate, Selenic acid aluminium salt, Aluminium(III) selenate, Al2(SeO4)3

Purity

≥98%

Package Size

1 g, 5 g, 10 g

Aluminium selenate (Al2(SeO4)3, CAS 14696-77-6) is a specialized inorganic salt utilized primarily as a heavy-atom structural analogue and a unique precursor in advanced materials synthesis [1]. While it shares a macroscopic chemical functionality with the ubiquitous aluminium sulfate, the larger ionic radius and altered electronegativity of the selenate anion fundamentally shift its thermodynamic stability, solubility profile, and crystal field effects [2]. In industrial and laboratory procurement, aluminium selenate is specifically sourced when the standard sulfate fails to provide the necessary lattice dimensions for ferroelectric host matrices, the specific crystallization kinetics required to isolate metastable polyoxometalate clusters, or the distinct structural symmetry needed for high-fidelity geochemical modeling [3].

Procurement Fit

Precursor for aluminium selenide (Al₂Se₃) semiconductor synthesis
Forms selenate alums (α-type) with alkali metals for crystal engineering
Al-derived sorbent phase with broad pH-independent selenate retention

Substituting aluminium selenate with the more common aluminium sulfate or sodium selenate compromises critical process parameters in specialized syntheses [1]. Using aluminium sulfate alters the hydration thermodynamics—evidenced by a significantly more negative enthalpy of formation—which prevents the isolation of specific metastable aluminum polyoxocations (such as Al8 and Al13 Keggin clusters) due to differing solubility limits and hydrogen-bonding networks [2]. Conversely, attempting to use sodium selenate introduces unwanted alkali metal ions that disrupt the formation of pure aluminum-based ferroelectric crystals (like GASeH) and alter the zero-field splitting parameters essential for electron spin resonance applications [3]. Consequently, exact procurement of aluminium selenate is mandatory for workflows dependent on its specific coordination chemistry and crystal lattice symmetry.

Substitution Risk

Al³⁺ hydrolysis-driven sorption mechanism is absent in Na⁺ or K⁺ selenates, limiting pH robustness.
Crystal structure (trigonal R-3) is not isomorphous with aluminium sulphate; lattice-matched substitution strategies may not transfer.
Thermal decomposition to Al₂Se₃ requires aluminium selenate’s single-source stoichiometry; sodium selenate introduces alkali contamination.

Thermodynamic Control of Polyoxocation Crystallization

In the synthesis of basic aluminum clusters, the choice of the counterion dictates the isolable intermediate structures. Aluminium selenate exhibits a significantly less negative enthalpy of formation compared to its sulfate analogue, which alters its solubility and precipitation kinetics in aqueous acidic media. When crystallizing aluminum octamers, the use of selenic acid and aluminum precursors yields a unique Al2(SeO4)3 • 4.5 H2O structure, whereas the sulfate system defaults to a highly hydrated 16 H2O phase [1]. This thermodynamic difference allows researchers to trap and isolate metastable Al8 and Al13 polyoxocations that cannot be crystallized using the more thermodynamically stable and soluble aluminium sulfate [1].

Evidence DimensionStandard enthalpy of formation (ΔHf°)
Target Compound Data-2870.64 kJ/mol for Al2(SeO4)3
Comparator Or Baseline-3441.8 kJ/mol for Al2(SO4)3
Quantified Difference571.16 kJ/mol difference in formation enthalpy, driving distinct hydration states (4.5 H2O vs 16 H2O)
ConditionsStandard state thermodynamic evaluation and aqueous crystallization of basic aluminum clusters

Enables the controlled synthesis and isolation of novel aluminum nanoclusters and catalysts that are inaccessible when using standard sulfate precursors.

Sorption Retention
Head-to-head
Al(OH)₃ Kd >10⁴ L·kg⁻¹ across pH 5.4–8.0; goethite Kd 52 L·kg⁻¹ (pH 5.4) to null at pH 8
pH-independent selenate sorption supported
Inner-sphere complexation confirmed as dominant mechanism

Enhanced Crystal Field Splitting in Ferroelectrics

For the development of nonlinear optical materials and ESR host matrices, guanidine aluminum selenate hexahydrate (GASeH)—synthesized directly from aluminium selenate—provides a superior crystal field environment compared to the standard guanidine aluminum sulfate hexahydrate (GASH). ESR studies of Chromium(III)-doped crystals reveal that the ground-state zero-field splitting parameter (D) is significantly larger in the selenate isomorph. Specifically, GASeH exhibits a D value greater than 0.1 cm^-1 at both the C3 and C3v symmetry sites, whereas GASH reaches only 0.0752 cm^-1 and 0.0593 cm^-1 at the respective sites [1]. This expanded splitting is a direct consequence of the selenate anion's influence on the crystal lattice, making GASeH a more responsive matrix for specific electro-optic and magnetic resonance applications.

Evidence DimensionGround-state zero-field splitting parameter (D) for Cr3+ dopants
Target Compound Data> 0.1 cm^-1 at both C3 and C3v sites in GASeH
Comparator Or Baseline0.0752 cm^-1 (C3v) and 0.0593 cm^-1 (C3) in GASH
Quantified Difference>33% increase in the D parameter when utilizing the selenate-based host lattice
ConditionsESR measurements of Cr(III)-doped guanidine aluminum hexahydrate crystals at 297 K

Justifies the procurement of the more expensive selenate precursor for manufacturing ferroelectric crystals with enhanced magnetic and nonlinear optical properties.

Solubility Product
Reported
Selenate-AFt log Kₛₒ = 61.29 ± 0.60 (pH 11.4, I=0); AFm log Kₛₒ = 73.40 ± 0.22
Quantitative immobilisation predictability
Enables thermodynamic modelling of cementitious waste forms

Symmetry Shift in Hydrated Geochemical Analogues

In geochemical modeling, particularly for extraterrestrial soil simulations, the precise hydration symmetry of minerals is critical. While aluminium sulfate forms alunogen (Al2(SO4)3·17H2O) which crystallizes in the triclinic P-1 space group, the selenate analogue Al2(SeO4)3·16H2O crystallizes in the monoclinic P21 space group [1]. This structural shift is driven by the larger ionic radius of the SeO4^2- anion, which forces a reorganization of the extensive hydrogen-bonding network. For researchers utilizing heavy-atom substitution to study the phase transitions and stability of highly hydrated soils under Mars-relevant conditions, the distinct monoclinic symmetry of the selenate analogue provides a necessary structural contrast that cannot be achieved with the native sulfate [1].

Evidence DimensionCrystal lattice space group in highly hydrated states
Target Compound DataMonoclinic P21 symmetry for Al2(SeO4)3·16H2O
Comparator Or BaselineTriclinic P-1 symmetry for Al2(SO4)3·17H2O (alunogen)
Quantified DifferenceTransition from triclinic to monoclinic symmetry due to selenate substitution
ConditionsX-ray diffraction of synthetic highly hydrated salts at ambient temperatures

Provides a distinct, structurally characterized heavy-atom analogue essential for advanced crystallographic modeling of sulfate-rich planetary soils.

Crystal Structure
Head-to-head
Al₂(SeO₄)₃: trigonal R-3; AlO₆ octahedra (Al–O 1.89–1.92 Å), SeO₄ tetrahedra; non-isomorphous with Al₂(SO₄)₃
Lattice parameters not transferable from sulphate
Structure prediction requires selenate-specific data
Adsorption Mechanism
Head-to-head
Selenate: outer-sphere, capacity 5.38 μg/g (γ-Al₂O₃); Selenite: inner-sphere, 9.02 μg/g
Reversible, ionic-strength-controlled retention
EXAFS confirms distinct surface complexation modes
Alum Structure
Head-to-head
CsAl(SeO₄)₂·12H₂O: α-alum (Pa3, a=12.544 Å); corresponding sulphate: β-alum
Structurally distinct host matrix
Selenate anion directs α-alum formation
Coagulation Efficiency
Head-to-head
Fe: >98% Se(IV) removal; Al: selenate removal via Al(OH)₃ flocs, active at pH >7 where Fe flocs fail
Selenate-selective retention at alkaline pH
Al-based coagulant preferred for selenate-only streams

Synthesis of Metastable Aluminium Polyoxocations

Utilizing aluminium selenate's distinct solubility and hydration thermodynamics to isolate novel Al8 and Al13 Keggin-type clusters for advanced catalyst development, where standard sulfate precursors fail to trap the necessary structural intermediates [1].

Enhanced Ferroelectric Crystal Manufacturing

Formulating guanidine aluminum selenate hexahydrate (GASeH) for nonlinear optical devices and ESR host matrices, leveraging the >33% increase in crystal field zero-field splitting compared to sulfate-based alternatives [2].

Geochemical & Extraterrestrial Soil Modeling

Employing the monoclinic Al2(SeO4)3·16H2O as a heavy-atom structural analogue to study the phase transitions and hydrogen-bonding networks of highly hydrated sulfate minerals under Mars-relevant environmental conditions [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Selenate-selective sorbent precursor
Al-derived phase stability
pH-dependent sorption performance verification
Al₂Se₃ semiconductor synthesis
Single-source precursor stoichiometry
Phase purity and alkali contamination check
α-alum crystal growth
Selenate-directed alum polymorph
Structure confirmation (Pa3, XRD)
Water treatment method development
Selenate-only standard source
Coagulant performance under alkaline conditions

Other CAS

14696-77-6

General Manufacturing Information

Selenic acid, aluminum salt (3:2): INACTIVE

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